Cas no 137503-54-9 (2-Thiazolamine, N-(4-bromophenyl)-4-[5-(4-nitrophenyl)-2-furanyl]-)

• Product Name: 2-Thiazolamine, N-(4-bromophenyl)-4-[5-(4-nitrophenyl)-2-furanyl]-
• CAS No: 137503-54-9
• MF: C₁₉H₁₂BrN₃O₃S
• MW: 442.285881996155
• CID: 1244566
• Update Time: 2024-08-03

2-Thiazolamine, N-(4-bromophenyl)-4-[5-(4-nitrophenyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, N-(4-bromophenyl)-4-[5-(4-nitrophenyl)-2-furanyl]-
• N-(4-bromophenyl)-4-[5-(4-nitrophenyl)furan-2-yl]-1,3-thiazol-2-amine

• Inchi： 1S/C19H12BrN3O3S/c20-13-3-5-14(6-4-13)21-19-22-16(11-27-19)18-10-9-17(26-18)12-1-7-15(8-2-12)23(24)25/h1-11H,(H,21,22)
• InChI Key： JNAONKJRODZQPY-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C3=CC=C([N+]([O-])=O)C=C3)O2)N=C1NC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 440.97836
• Monoisotopic Mass: 440.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 81.2